1-(2-methyl-1H-indol-3-yl)-2-(4-oxospiro[chroman-2,4'-piperidin]-1'-yl)ethane-1,2-dione

• IUPAC Name: 1-(2-methyl-1H-indol-3-yl)-2-(4-oxospiro[3H-chromene-2,4'-piperidine]-1'-yl)ethane-1,2-dione
• InChI: InChI=1S/C24H22N2O4/c1-15-21(16-6-2-4-8-18(16)25-15)22(28)23(29)26-12-10-24(11-13-26)14-19(27)17-7-3-5-9-20(17)30-24/h2-9,25H,10-14H2,1H3
• InChI Key: KTTFJBGJINWBTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)N3CCC4(CC3)CC(=O)C5=CC=CC=C5O4
• Molecular Formula: C24H22N2O4
• Molecular Weight: 402.4 g/mol

Description

1-(2-methyl-1H-indol-3-yl)-2-(4-oxospiro[chroman-2,4'-piperidin]-1'-yl)ethane-1,2-dione is a useful research compound. Its molecular formula is C24H22N2O4 and its molecular weight is 402.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxic Evaluation

One study described the synthesis of hexahydrodispiro[indole-3,3′-indolizine-2′,3″-piperidine]-2(1H),4″-dione compounds, which were evaluated for cytotoxicity against Artemia salina, showing promising bioactivity for potential therapeutic applications. These compounds were synthesized via a catalyst-free 1,3-dipolar cycloaddition reaction, indicating a methodology that could be applicable to the synthesis of the compound due to the shared structural motifs (Tao et al., 2019).

Efficient Synthesis Approaches

Another research highlighted an efficient synthesis route for a spirocyclic oxindole analogue, which shares structural similarities with the compound of interest. This study could offer insights into scalable synthesis approaches for compounds with intricate spirocyclic frameworks, which are relevant to developing pharmaceuticals and conducting further biological studies (Teng, Zhang, & Mendonça, 2006).

Anticancer and Biological Activity

Research on dispiro[3H-indole-3,2'-pyrrolidine-3',3''-piperidine]-2(1H),4''-diones revealed regioselective synthesis and identified compounds with mild activity against various human tumor cells, including leukemia, melanoma, and cancers of the lung, colon, and breast. This suggests that compounds with similar structures might also possess anticancer properties, making them subjects of interest for pharmaceutical research (Girgis, 2009).